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Compound of Interest

Compound Name: Nan 190

Cat. No.: B168524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of NAN-190 solutions for

both in vitro and in vivo experimental use. NAN-190 hydrobromide is a well-characterized

antagonist of the serotonin 5-HT1A receptor and also exhibits potent blockade of the α2-

adrenergic receptor.[1][2] Accurate and consistent preparation of NAN-190 solutions is critical

for obtaining reliable and reproducible experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of NAN-190 hydrobromide is provided

in the table below. This information is essential for accurate stock solution preparation and

concentration calculations.
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Property Value

Chemical Name
1-(2-Methoxyphenyl)-4-[4-(2-

phthalimido)butyl]piperazine hydrobromide

Molecular Formula C₂₃H₂₇N₃O₃ · HBr

Molecular Weight 474.4 g/mol

CAS Number 115338-32-4

Appearance White to off-white solid

Solubility Soluble in DMSO (up to 100 mM)

Sparingly soluble in aqueous solutions

In Vitro Solution Preparation
For in vitro studies, such as cell-based assays and electrophysiology, NAN-190 is typically

prepared as a concentrated stock solution in dimethyl sulfoxide (DMSO). This stock solution is

then diluted to the final working concentration in the appropriate physiological buffer or cell

culture medium.

Materials
NAN-190 hydrobromide powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile physiological buffer (e.g., PBS, aCSF) or cell culture medium

Vortex mixer

Calibrated pipettes

Protocol for Preparing a 10 mM Stock Solution in DMSO
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Weighing: Accurately weigh out 4.74 mg of NAN-190 hydrobromide powder and transfer it to

a sterile microcentrifuge tube.

Dissolving: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the

NAN-190 powder.

Mixing: Vortex the solution thoroughly until the NAN-190 is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Storage: Store the 10 mM stock solution in small aliquots at -20°C to avoid repeated freeze-

thaw cycles. Properly stored, the DMSO stock solution is stable for several months.

Protocol for Preparing Working Solutions
Thawing: Thaw a single aliquot of the 10 mM NAN-190 stock solution at room temperature.

Dilution: Serially dilute the stock solution with the desired physiological buffer or cell culture

medium to achieve the final working concentration. For example, to prepare a 10 µM working

solution, add 1 µL of the 10 mM stock solution to 999 µL of buffer.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can introduce bubbles.

Use: Use the freshly prepared working solution immediately for your experiment. It is

recommended to prepare working solutions on the day of the experiment to ensure stability

and prevent degradation.

Note: The final concentration of DMSO in the working solution should be kept as low as

possible (typically ≤ 0.1%) to minimize solvent effects on the experimental system. Always

include a vehicle control (buffer or medium with the same final concentration of DMSO) in your

experiments.

In Vivo Solution Preparation
Due to the poor aqueous solubility of NAN-190, preparing solutions for in vivo administration

requires careful consideration of the vehicle composition. A common approach involves using a
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small amount of an organic solvent, such as DMSO, to initially dissolve the compound, followed

by dilution in a physiologically compatible vehicle.

Materials
NAN-190 hydrobromide powder

Dimethyl sulfoxide (DMSO), sterile

Sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS)

Sterile tubes

Vortex mixer

Calibrated pipettes

Protocol for Preparing an Injectable Solution
This protocol provides a general guideline for preparing a NAN-190 solution for intraperitoneal

(IP) or subcutaneous (SC) injection. The final concentrations of NAN-190 and DMSO may need

to be optimized for your specific experimental needs and animal model.

Stock Solution Preparation: Prepare a concentrated stock solution of NAN-190 in sterile

DMSO (e.g., 10 mg/mL).

Vehicle Preparation: Prepare the final injection vehicle. A common vehicle for compounds

with low aqueous solubility is a mixture of DMSO and saline. For example, a vehicle

containing 10% DMSO in sterile saline can be used.[3]

Dilution and Mixing:

Calculate the required volume of the NAN-190 stock solution and the vehicle to achieve

the desired final injection concentration and volume.

Add the calculated volume of the NAN-190 stock solution to the appropriate volume of the

sterile saline vehicle.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://iacuc.wsu.edu/documents/2016/06/wsu_sop_1.pdf/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex the solution thoroughly to ensure complete mixing. The final solution should be

clear and free of precipitation.

Administration: Administer the freshly prepared solution to the animal via the desired route

(e.g., IP injection). The injection volume should be appropriate for the size of the animal.[4]

Important Considerations for In Vivo Studies:

Toxicity: High concentrations of DMSO can be toxic to animals. It is recommended to keep

the final DMSO concentration in the injection solution as low as possible, ideally below 10%.

[3]

Controls: Always include a vehicle control group in your in vivo experiments to account for

any effects of the solvent mixture.

Solubility Issues: If you encounter solubility problems, gentle warming or sonication may help

to dissolve the compound. However, be cautious as this may affect the stability of NAN-190.

Fresh Preparation: It is strongly recommended to prepare the injection solution fresh on the

day of use.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the primary signaling pathway affected by NAN-190 and a

general experimental workflow for its use.
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Caption: NAN-190 antagonizes the 5-HT1A receptor, blocking serotonin-mediated inhibition of

adenylyl cyclase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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